![molecular formula C4H2BrF5 B1272682 2-Bromo-3,3,4,4,4-pentafluorobut-1-ene CAS No. 68318-95-6](/img/structure/B1272682.png)
2-Bromo-3,3,4,4,4-pentafluorobut-1-ene
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Description
2-Bromo-3,3,4,4,4-pentafluorobut-1-ene is an organic compound belonging to the family of haloalkenes, which are compounds that contain one or more halogen atoms, such as fluorine, chlorine, bromine, and iodine, attached to a carbon-carbon double bond. It is a colorless liquid that is soluble in organic solvents, such as toluene and acetone, and is used in a variety of chemical syntheses. This compound is also known as 2-bromo-PFB and has the chemical formula C4H3BrF5.
Scientific Research Applications
Organometallic Reagent Synthesis
- A study by Kajimoto, Yamada, and Konno (2021) discusses the creation of a novel organozinc reagent using 2,4-dibromo-3,3,4,4-tetrafluorobut-1-ene, a compound similar to 2-Bromo-3,3,4,4,4-pentafluorobut-1-ene. This reagent is thermally stable and can participate in cross-coupling reactions to produce CF2CF2-containing organic molecules (Kajimoto, Yamada, & Konno, 2021).
Electrophilic Reactivity Studies
- Research by Martin, Molines, and Wakselman (1993) and (1995) explores the electrophilic reactivity of compounds like 1-bromo-3-trifluoromethylbut-2-ene and 1-bromo-4,4,4-trifluoro-3-(trifluoromethyl)but-2-ene, which are structurally related to this compound. They focus on the reactivity of these compounds towards various nucleophiles (Martin, Molines, & Wakselman, 1993); (Martin, Molines, & Wakselman, 1995).
Fluorine Chemistry and NMR Studies
- The paper by Hinton and Jaques (1974) explores the NMR characteristics of related fluorinated compounds, providing insights into the structural and electronic properties of such molecules (Hinton & Jaques, 1974).
19F NMR Studies of Proteins
- Ye et al. (2015) conducted a study evaluating the chemical shift dispersion of various trifluoromethyl probes, including compounds structurally similar to this compound, in 19F NMR studies of proteins. This research aids in understanding the sensitivity of 19F NMR chemical shifts to local environments (Ye et al., 2015).
Polyfluoroalkyl Derivatives
- Barlow, Haszeldine, and Murray (1980) discuss the ene reactions of trifluoronitrosomethane with olefins, including compounds similar to this compound. Their work contributes to understanding the formation of N-trifluoromethylhydroxylamines (Barlow, Haszeldine, & Murray, 1980).
Copolymerization Studies
- Guiot et al. (2005) investigated the copolymerization of vinylidene fluoride with bromofluorinated alkenes, which can be analogs to this compound. This research provides insight into the synthesis and properties of fluorinated polymers (Guiot et al., 2005).
properties
IUPAC Name |
2-bromo-3,3,4,4,4-pentafluorobut-1-ene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2BrF5/c1-2(5)3(6,7)4(8,9)10/h1H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAYAPGNGKQASNS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C(C(C(F)(F)F)(F)F)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2BrF5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60378439 |
Source
|
Record name | 2-bromo-3,3,4,4,4-pentafluorobut-1-ene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60378439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.95 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
68318-95-6 |
Source
|
Record name | 2-bromo-3,3,4,4,4-pentafluorobut-1-ene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60378439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 68318-95-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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